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Cat. No.: B121578

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl 5-hydroxypentanoate is a chemical compound with the CAS number 134848-96-7. It
is recognized for its role as a key intermediate in the synthesis of complex pharmaceutical
agents, most notably P2-P1'-linked macrocyclic human renin inhibitors.[1][2] This guide
provides a comprehensive overview of its chemical and physical properties, a detailed
synthesis protocol, and its significant application in medicinal chemistry, particularly in the
development of therapeutics targeting the Renin-Angiotensin System (RAS).

Chemical and Physical Properties

Benzyl 5-hydroxypentanoate is an organic ester characterized by a benzyl group and a 5-
hydroxypentanoate moiety.[3] This structure imparts both lipophilic and hydrophilic
characteristics, influencing its solubility and reactivity.

Table 1: Physicochemical Properties of Benzyl 5-hydroxypentanoate
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Property Value Source(s)

CAS Number 134848-96-7 [3][4][5]

Molecular Formula C12H1603 [3114]

Molecular Weight 208.25 g/mol [31[4]

IUPAC Name benzyl 5-hydroxypentanoate [6]
Pentanoic acid, 5-hydroxy-,

Synonyms phenylmethyl ester; 5-Hydroxy 31[6]

Pentanoic Acid Phenylmethyl

Ester

Physical Form

Liquid, Semi-Solid, or Solid

Vendor Data

Boiling Point (Predicted)

314.8+25.0 °C

[5]

Density (Predicted)

1.10 £ 0.06 g/cm3

[5]

Purity

298%

[7]

Storage Conditions

Inert atmosphere, store in
freezer, under -20°C to -80°C;
Hygroscopic

Vendor Data,[3]

Table 2: Computed Properties of Benzyl 5-hydroxypentanoate

Property Value Source(s)
XLogP3 1.6 [6]
Hydrogen Bond Donor Count 1 [7]
Hydrogen Bond Acceptor

C)(;untg p 3 ]
Rotatable Bond Count 7 ECHEMI
Topological Polar Surface Area  46.5 A2 [6]
Complexity 174 ECHEMI
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Safety Information

Benzyl 5-hydroxypentanoate is associated with several hazard classifications. Appropriate
personal protective equipment and handling procedures should be employed.

Table 3: GHS Hazard Information for Benzyl 5-hydroxypentanoate

Hazard Statement Code
Harmful if swallowed H302
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335

Data sourced from ECHA C&L Inventory notifications.[6]

Synthesis of Benzyl 5-hydroxypentanoate

A detailed experimental protocol for the synthesis of Benzyl 5-hydroxypentanoate has been
described in the literature. The following is a summary of a reported procedure.

Experimental Protocol: Synthesis of Benzyl 5-
hydroxypentanoate

Reaction Scheme:

Synthesis of Benzyl 5-hydroxypentanoate.

Procedure:

e A suspension of sodium 5-hydroxypentanoate (569 mg, 4.06 mmol) in acetone (3 mL) is
prepared.

e Benzyl bromide (1.39 g, 0.97 mL, 8.11 mmol, 2.0 equiv) and tetrabutylammonium bromide
(65 mg, 0.203 mmol, 0.05 equiv) are added to the suspension.
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e The reaction mixture is heated at 45°C for 24 hours.
 After cooling, the mixture is concentrated.

o The residue is dissolved in ethyl acetate (200 mL) and washed sequentially with 1N aqueous
sodium bisulfate (50 mL), saturated aqueous sodium bicarbonate (50 mL), and saturated
aqueous sodium chloride (50 mL).

e The organic layer is dried over anhydrous magnesium sulfate and concentrated to yield a
pale yellow oil.

 Purification is achieved by MPLC (Lobar C-column, 45% ethyl acetate/hexane) to afford the
title compound.

Yield: 641 mg (76%) of Benzyl 5-hydroxypentanoate as an oil.

Analytical Data

1H NMR (300 MHz, CDCls): & 7.38-7.26 (m, 5H), 5.12 (s, 2H), 3.64 (t, 2H, J=6.3 Hz), 2.41 (t,
2H, J=7.2 Hz), 1.80-1.71 (m, 2H), 1.64-1.54 (m, 3H).

Note:Publicly available 13C NMR, IR, and mass spectrometry data for Benzyl 5-
hydroxypentanoate are limited. Researchers are advised to acquire this data on their own
samples for comprehensive characterization.

Application in Drug Development: Synthesis of
Macrocyclic Human Renin Inhibitors

The primary application of Benzyl 5-hydroxypentanoate is as a precursor in the synthesis of
P2-P1'-linked macrocyclic human renin inhibitors.[1][2] Renin is a critical enzyme in the Renin-
Angiotensin System (RAS), a hormonal cascade that regulates blood pressure and fluid
balance. Inhibition of renin is a key therapeutic strategy for the management of hypertension.

While specific, detailed experimental protocols for the multi-step conversion of Benzyl 5-
hydroxypentanoate to the final macrocyclic inhibitors are often proprietary, the general
synthetic strategy involves utilizing the hydroxyl and ester functionalities of the molecule to
construct the macrocyclic backbone.
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The Renin-Angiotensin System (RAS) and the Role of
Renin Inhibitors

The RAS plays a crucial role in maintaining cardiovascular homeostasis. Dysregulation of this
system can lead to hypertension and other cardiovascular diseases.

The Renin-Angiotensin System and the mechanism of action of renin inhibitors.

As depicted in the pathway, renin catalyzes the conversion of angiotensinogen to angiotensin |I.
This is the rate-limiting step of the RAS. Angiotensin | is subsequently converted to the potent
vasoconstrictor, angiotensin II, by the angiotensin-converting enzyme (ACE). Angiotensin Il
then binds to its receptor (AT1R) to elicit physiological effects that increase blood pressure.

Macrocyclic renin inhibitors, synthesized using intermediates like Benzyl 5-
hydroxypentanoate, are designed to bind to the active site of renin, preventing it from cleaving
angiotensinogen. This effectively blocks the entire downstream cascade, leading to a reduction
in blood pressure.

Conclusion

Benzyl 5-hydroxypentanoate is a valuable building block for the synthesis of sophisticated
pharmaceutical compounds. Its well-defined synthesis and key structural features make it an
important intermediate for medicinal chemists and drug development professionals working on
therapeutics targeting the Renin-Angiotensin System. While a complete public dataset of its
spectral properties is not available, the information provided in this guide offers a solid
foundation for its use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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